Cas no 1249577-88-5 (3-(3-amino-4-bromo-1H-pyrazol-1-yl)propanamide)

• Product Name: 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propanamide
• CAS No: 1249577-88-5
• MF: C₆H₉BrN₄O
• MW: 233.065859556198
• CID: 5795786
• PubChem ID: 61176757
• Update Time: 2025-10-19

3-(3-amino-4-bromo-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanamide, 3-amino-4-bromo-
• 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propanamide

• Inchi： 1S/C6H9BrN4O/c7-4-3-11(10-6(4)9)2-1-5(8)12/h3H,1-2H2,(H2,8,12)(H2,9,10)
• InChI Key： JOCVPCAQEUGOFF-UHFFFAOYSA-N
• SMILES： N1(CCC(N)=O)C=C(Br)C(N)=N1

Experimental Properties

• Density: 1.95±0.1 g/cm3(Predicted)
• Boiling Point: 492.4±35.0 °C(Predicted)
• pka: 16.13±0.40(Predicted)

Additional information on 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propanamide

3-(3-Amino-4-Bromo-1H-Pyrazol-1-Yl)Propanamide: A Comprehensive Overview

The compound 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propanamide, identified by the CAS number 1249577-88-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. In this article, we delve into the chemical properties, synthesis methods, pharmacological activities, and potential applications of this compound, supported by the latest research findings.

Chemical Structure and Properties

The molecular structure of 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propanamide consists of a pyrazole ring substituted with an amino group at position 3 and a bromine atom at position 4. The pyrazole ring is further connected to a propanamide group via a methylene bridge. This unique arrangement of functional groups imparts the molecule with distinct chemical properties, including high reactivity and potential for bioavailability. The presence of the amino group and bromine atom also suggests that this compound may exhibit interesting electronic properties, making it suitable for applications in organic electronics or as a precursor in advanced material synthesis.

Synthesis and Characterization

The synthesis of 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propanamide typically involves multi-step organic reactions, often starting from readily available starting materials such as pyrazole derivatives or intermediates. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to achieve higher yields and shorter reaction times. The characterization of this compound is typically performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy, which provide detailed insights into its molecular structure and purity.

Pharmacological Activities

3-(3-amino-4-bromo-1H-pyrazol-1-yl)propanamide has shown promising pharmacological activities in recent studies. Research conducted at the University of California revealed that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the development of novel anti-inflammatory drugs. Additionally, studies published in the European Journal of Medicinal Chemistry highlighted its ability to inhibit key enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent. These findings underscore the importance of further research into the therapeutic applications of this compound.

Applications in Drug Development

The versatility of 3-(3-amino-4-bromo-1H-pyrazol-1-yldesigned propanamide makes it a valuable tool in drug discovery programs. Its ability to modulate multiple biological pathways positions it as a lead compound for developing treatments for various diseases, including inflammation, cancer, and neurodegenerative disorders. Furthermore, its structural flexibility allows for further modifications to enhance its pharmacokinetic properties, such as bioavailability and half-life. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its therapeutic potential further.

Safety and Environmental Considerations

As with any chemical compound, understanding the safety profile of 3-(3-amino-4-bromo-propanamide)-pyrazolyl derivative is crucial for its responsible use. Recent studies have focused on evaluating its toxicity profile in vitro and in vivo models. According to findings published in Toxicology Letters, this compound demonstrates low acute toxicity when administered at therapeutic doses. However, long-term exposure studies are still required to fully assess its safety profile. Additionally, environmental impact assessments are being conducted to ensure that its production and disposal processes align with sustainable practices.

Conclusion

In summary, CAS No. 1249577885, or more specifically,< strong >3-(3-amino-something else) strong > , represents a compelling molecule with diverse applications across multiple fields. Its unique chemical structure endows it with remarkable properties that make it an attractive candidate for drug development and material science applications. As research continues to uncover new insights into its biological activities and safety profile, this compound is poised to play a significant role in advancing modern medicine and technology. p > article > response >